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Compound of Interest

Compound Name: 1'-Acetoxychavicol acetate, (+)-

Cat. No.: B12740358 Get Quote

For Immediate Reference: Treat 1'-Acetoxychavicol acetate as a hazardous chemical waste.

Due to its irritant properties and the lack of comprehensive toxicity data, direct disposal down

the drain or in regular trash is strictly prohibited. This guide provides essential safety and

logistical information for the proper disposal of 1'-Acetoxychavicol acetate, ensuring the safety

of laboratory personnel and compliance with general hazardous waste regulations.

I. Hazard and Safety Overview
1'-Acetoxychavicol acetate is recognized as an irritant.[1] All handling and disposal procedures

should be conducted with appropriate personal protective equipment (PPE) to prevent

exposure.
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Property Value Source

Molecular Formula C₁₃H₁₄O₄ [1][2][3]

Molecular Weight 234.25 g/mol [1]

Appearance
Crystalline solid or Clear-

yellowish liquid
[3][4]

Solubility

Soluble in ethanol, DMSO, and

DMF. Sparingly soluble in

aqueous buffers.

[2][3]

Primary Hazards

Causes skin irritation (H315),

Causes serious eye irritation

(H319), May cause respiratory

irritation (H335)

[1]

Note: A comprehensive Safety Data Sheet (SDS) with detailed toxicological and ecological data

is not readily available. Therefore, it must be handled as a substance of unknown, but potential,

hazard.[3]

II. Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe collection, storage, and disposal of 1'-

Acetoxychavicol acetate waste.

1. Personal Protective Equipment (PPE):

Minimum PPE: Standard laboratory coat, nitrile gloves, and safety glasses with side shields.

For spills or creating aerosols: A chemical fume hood should be used.

2. Waste Segregation and Collection:

Solid Waste:

Collect chemically contaminated solid waste, such as gloves, absorbent paper, and empty

vials, in a designated, clearly labeled, leak-proof container lined with a clear plastic bag.[5]
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[6]

Dispose of the original manufacturer's container with any residual solid chemical directly

into the hazardous waste stream.[5] Do not attempt to rinse.

Liquid Waste:

Collect all liquid waste containing 1'-Acetoxychavicol acetate, including solutions and

rinsates from triple-rinsing contaminated glassware, in a dedicated, leak-proof, and

chemically compatible container (e.g., glass or polyethylene).[6][7][8]

The container must have a secure, screw-on cap to prevent leaks and evaporation.[5]

Parafilm or corks are not acceptable closures.[5]

Do not mix with other waste streams unless compatibility is confirmed. Specifically, keep

separate from acids, bases, and oxidizers.[7]

Sharps Waste:

Any sharps, such as pipette tips or broken glass contaminated with 1'-Acetoxychavicol

acetate, must be collected in a designated, puncture-proof sharps container.[5]

3. Labeling and Storage:

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "1'-Acetoxychavicol acetate," and a description of the associated

hazards (e.g., "Irritant," "Toxic").[7]

Storage:

Store waste containers in a designated Satellite Accumulation Area (SAA) that is near the

point of generation and under the control of laboratory personnel.[6][7][9]

Ensure all containers are kept closed except when adding waste.[5][9]

Utilize secondary containment, such as a lab tray, to capture any potential leaks. The

secondary container must be able to hold 110% of the volume of the largest primary

container.[5]
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4. Requesting Disposal:

Do not allow waste to accumulate. Adhere to institutional and local regulations regarding the

maximum volume and time allowed for waste accumulation (e.g., typically not to exceed 90

days).[5][8]

Contact your institution's Environmental Health & Safety (EH&S) department to schedule a

pickup for your hazardous waste.

III. Emergency Procedures for Spills
Small Spills (<1 g or <100 mL of a dilute solution):

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand, or

spill pads).

Clean the spill area with soap and water.

Collect all cleanup materials in a sealed container and dispose of it as hazardous waste.

Large Spills:

Evacuate the area immediately.

Alert your supervisor and contact your institution's EH&S or emergency response team.

Prevent others from entering the area.

IV. Visual Guides and Workflows
Disposal Decision Workflow for 1'-Acetoxychavicol Acetate
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Figure 1: Disposal Decision Workflow for 1'-Acetoxychavicol Acetate
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Figure 1: Disposal Decision Workflow for 1'-Acetoxychavicol Acetate
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Figure 2: General Chemical Waste Handling Workflow
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Figure 2: General Chemical Waste Handling Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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